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Introduction

Azimilide is a Class Il antiarrhythmic agent known for prolonging the cardiac action potential
and effective refractory period.[1] Its primary mechanism of action involves the blockade of both
the rapid (IKr) and slow (IKs) components of the delayed rectifier potassium current.[2][3] A key
characteristic of some Class Ill agents is "reverse use-dependence,” where the drug's effect is
more pronounced at slower heart rates. However, Azimilide is noted for its relative lack of
reverse use-dependence compared to other drugs in its class.[2][3] Despite this, it does exhibit
complex rate- and voltage-dependent interactions with cardiac ion channels.[4][5]

This document provides detailed protocols for investigating these rate-dependent effects using
patch-clamp electrophysiology and action potential duration measurements in isolated
cardiomyocytes.

Experimental Workflow

A typical workflow for assessing the rate-dependent effects of Azimilide involves cell
preparation, electrophysiological recording at various stimulation frequencies, data acquisition,
and subsequent analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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